Cas no 1806798-77-5 (4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile
• CAS No: 1806798-77-5
• MF: C₈H₄F₂I₂N₂
• MW: 419.936512947083
• CID: 4811361
• Update Time: 2025-06-30

4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile

• Inchi： 1S/C8H4F2I2N2/c9-7(10)5-3-6(11)14-8(12)4(5)1-2-13/h3,7H,1H2
• InChI Key： GDGLRVDXPGWDSU-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C(F)F)C=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile

Introduction to 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile (CAS No. 1806798-77-5)

4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806798-77-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug discovery. The structural features of this molecule, particularly the presence of difluoromethyl, iodo, and acetonitrile substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is a key functional moiety in modern drug design, as it can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the iodo substituents at the 2- and 6-positions introduce halogen atoms that are commonly used in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex molecular architectures. The acetonitrile group at the 3-position provides a polar handle for further derivatization and can influence solubility and reactivity.

This compound has found applications in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted its potential in the synthesis of small-molecule inhibitors for cancer therapy. The pyridine core is a privileged scaffold in oncology research, with numerous drugs already on the market or in clinical trials featuring pyridine derivatives. The combination of difluoromethyl, iodo, and acetonitrile substituents in 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile makes it an attractive building block for generating structurally diverse libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its utility in constructing biaryl structures, which are prevalent in biologically active molecules. The iodinated pyridine ring serves as an ideal precursor for palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of complex scaffolds. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors by employing palladium-catalyzed C-C bond-forming reactions. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways involved in tumor growth and progression.

Moreover, the difluoromethyl group has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature is particularly important in drug development, where optimizing these properties can significantly enhance the efficacy of therapeutic agents. The presence of multiple halogen atoms also allows for further functionalization through metal-catalyzed reactions, providing chemists with a versatile platform for generating novel analogs.

In addition to its applications in oncology, 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile has been explored in other therapeutic areas. For example, recent research has demonstrated its potential in developing antiviral agents. The pyridine scaffold is known to interact with viral proteases and polymerases, making it a suitable candidate for designing inhibitors against infectious diseases. The unique substitution pattern of this compound may confer selective binding to viral targets while minimizing off-target effects.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodine substituents at the 2- and 6-positions, followed by nucleophilic substitution or condensation reactions to install the acetonitrile moiety at the 3-position. The introduction of the difluoromethyl group is often achieved through metal-halogen exchange followed by reaction with a difluoromethylating agent. These synthetic strategies highlight the compound's versatility as a synthetic intermediate.

Recent advances in synthetic methodologies have further enhanced the accessibility of this compound. For instance, transition-metal-catalyzed domino reactions have been employed to streamline multi-step syntheses into single-pot procedures. Such innovations not only improve efficiency but also reduce costs associated with drug development. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and hazardous byproducts.

The pharmacological profile of derivatives derived from 4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile continues to be an area of active investigation. Computational modeling techniques have been instrumental in predicting binding modes and affinity interactions between these compounds and biological targets. These studies provide valuable insights into structure-activity relationships (SAR) and guide medicinal chemists toward optimizing lead compounds.

In conclusion,4-(Difluoromethyl)-2,6-diiodopyridine-3-acetonitrile (CAS No. 1806798-77-5) is a multifunctional building block with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for generating novel therapeutic agents targeting various diseases. As research progresses，this compound will likely continue to play a pivotal role in discovering next-generation drugs with improved efficacy and safety profiles.